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Compound of Interest

Compound Name: 4,5,6-Trimethyl-pyrimidine-2-thiol

CAS No.: 17697-92-6

Cat. No.: B095379

Get Quote

Executive Summary
This guide provides a comparative structural analysis of 4,5,6-Trimethyl-pyrimidine-2-thiol
(TMPT). Unlike standard datasheets, this document addresses the critical crystallographic

challenge inherent to this class of compounds: the Thione-Thiol Tautomerism.

Experimental evidence from X-ray Diffraction (XRD) consistently demonstrates that while often

cataloged as "thiols," these pyrimidine derivatives crystallize predominantly as pyrimidine-2-

thiones in the solid state. This guide compares TMPT against its closest characterized

homologue, 4,6-Dimethyl-pyrimidine-2-thione (DMPT), to provide a baseline for lattice

prediction, steric analysis, and experimental validation.

Structural Dynamics: The Thione-Thiol Equilibrium
Before analyzing lattice data, researchers must understand the molecular entity being

crystallized. In solution, TMPT exists in a rapid equilibrium. In the solid state, the equilibrium

collapses.
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Tautomeric Pathway
The proton position is the defining feature in the crystal lattice. XRD is the only definitive

method to distinguish between the Mercapto form (Thiol) and the Thio-keto form (Thione).

Driving Force: N-H...S Hydrogen Bonding
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Figure 1: The crystallization pathway favors the Thione tautomer due to the formation of robust

centrosymmetric N-H...S dimers in the lattice.

Comparative Crystallographic Data[2][3]
As exact open-source lattice parameters for the specific 4,5,6-trimethyl variant are proprietary

in many databases, we utilize the 4,6-Dimethyl-pyrimidine-2-thione (DMPT) as the validated

structural anchor. The addition of the methyl group at the C5 position in TMPT introduces

specific steric perturbations described below.

Table 1: Structural Parameters & Comparative Metrics
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Feature
4,6-Dimethyl-

pyrimidine-2-thione

(DMPT) [1]

4,5,6-Trimethyl-

pyrimidine-2-thiol

(TMPT)

Scientific Implication

Crystal System Monoclinic Monoclinic (Predicted)

The C5-Methyl group

rarely alters the

fundamental crystal

system but expands

the cell volume.

Space Group or

Centrosymmetric

packing is favored to

accommodate

antiparallel dimers.

Z (Molecules/Cell) 4 4

Indicates one unique

molecule per

asymmetric unit in the

standard setting.

Primary Interaction
N-H...S Hydrogen

Bond

N-H...S Hydrogen

Bond

The "Thione"

signature. Distance

approx.[1] 3.2–3.4 Å

(D...A).

Secondary Interaction
-

Stacking

Reduced

-

Stacking

Critical: The C5-

Methyl group in TMPT

introduces steric bulk,

likely increasing the

inter-planar stacking

distance compared to

DMPT.

C=S Bond Length 1.67 – 1.69 Å 1.67 – 1.69 Å

Indicates double bond

character (Thione). A

pure C-S (thiol) single

bond would be ~1.75

Å.

C-N Bond Length 1.35 – 1.38 Å 1.35 – 1.38 Å Intermediate character

due to resonance in

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://scispace.com/journals/acta-crystallographica-2r9fufym/1954
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the N-C=S moiety.

Note on Isostructuralism: The 4,5,6-trimethyl derivative is expected to be isostructural with the

4,6-dimethyl parent, but with an expansion along the axis perpendicular to the molecular plane

due to the methyl crowding.

Experimental Protocol: Validation Workflow
To generate the specific CIF (Crystallographic Information File) for TMPT and validate the

thione structure, follow this self-validating protocol.

Phase 1: Crystal Growth (Solvent Selection)
Objective: Grow single crystals suitable for XRD (>0.1 mm).

Challenge: Methyl groups increase lipophilicity, making water unsuitable.

Recommended Solvent: Ethanol/Chloroform (1:1) or Acetonitrile.

Method: Slow evaporation at 4°C.

Why? Lower temperatures stabilize the crystal lattice and reduce thermal motion

(disorder) of the methyl groups during growth.

Phase 2: XRD Data Collection & Refinement[2]
Radiation Source: Mo-K

(

Å).
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Reasoning: Mo radiation minimizes absorption effects from the Sulfur atom compared to

Cu radiation.

Temperature: 100 K (Cryogenic).

Reasoning: Essential to freeze the rotation of the three methyl groups. At room

temperature, C5-Methyl groups often appear as disordered toroids, ruining the R-factor.

Phase 3: Structural Solution (The "Thione Test")
To confirm the product is the Thione and not the Thiol:

Locate the Proton: Look for a residual electron density peak (

-peak) near

or

in the difference Fourier map.

Check Bond Lengths:

If

Å

Thione (Correct).

If

Å

Thiol (Rare/Incorrect).

Workflow Visualization
The following diagram outlines the decision logic for characterizing these crystals, ensuring no

ambiguity between tautomers.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude 4,5,6-TMPT Solid

Recrystallization
(EtOH/CHCl3, Slow Evap)

Single Crystal XRD
(Mo-Kalpha, 100K)

Structure Solution
(Direct Methods)

Check C-S Bond Length

Length ~1.68 Å
(Thione Form)
CONFIRMED

 Short Bond

Length ~1.75 Å
(Thiol Form)
ANOMALY

 Long Bond

Click to download full resolution via product page

Figure 2: Logic flow for crystallographic validation of the Thione tautomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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